4-Bromo-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 4-bromo-1H-pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C6H4BrN3/c7-6-4-3-9-10-5(4)1-2-8-6/h1-3H,(H,9,10)
• InChI Key: OPTKCRUGKAZNCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1NN=C2)Br
• Molecular Formula: C6H4BrN3
• DSSTOX Substance ID: DTXSID70745411
• Molecular Weight: 198.02 g/mol
• CAS No.: 1159829-63-6

Description

4-Bromo-1H-pyrazolo[3,4-c]pyridine, also known as 1-Bromo-3,4-dihydropyrazolo[3,4-c]pyridine, is a chemical compound with the molecular formula C6H4BrN3. It is a heterocyclic compound.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been extensively studied. The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of 4-Bromo-1H-pyrazolo[3,4-c]pyridine has been analyzed in several studies. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving 4-Bromo-1H-pyrazolo[3,4-c]pyridine have been documented.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Bromo-1H-pyrazolo[3,4-c]pyridine include its molecular weight, which is 198.02. It is a solid substance.

Scientific Research Applications

Synthesis and Chemical Properties

4-Bromo-1H-pyrazolo[4,3-c]pyridine is extensively utilized in the synthesis of heterocyclic compounds, showcasing its role as a pivotal precursor for constructing polyheterocyclic ring systems and exploring novel chemical spaces. For instance, it has been employed in the development of pyrazolo[3,4-b]pyridine derivatives through reactions with various reagents, leading to compounds with potential applications in drug discovery and materials science (Abdel‐Latif et al., 2019). Additionally, its application in the synthesis of new ligands for metal coordination suggests its importance in creating materials with unique photophysical and electronic properties (Halcrow, 2005).

Biomedical Applications

The compound's structural motif is critical in medicinal chemistry, where it is incorporated into molecules designed to interact with biological targets. Research has demonstrated its use in synthesizing pyrazolo[3,4-d]pyrimidines with significant activity against the Bcr-Abl T315I mutant, highlighting its potential in cancer therapy (Radi et al., 2013). Additionally, its derivatives have been evaluated for antiproliferative activities, indicating their efficacy in inducing apoptosis in cancer cells, which further underlines its value in developing new anticancer agents (Ananda et al., 2016).

Photophysical and Electronic Applications

This compound derivatives have found applications in materials science, particularly in the design of organic light-emitting diodes (OLEDs) and sensors. The strategic incorporation of this compound into host materials for phosphorescent OLEDs exemplifies its role in achieving high device performance and efficiency (Li et al., 2016). This utilization underscores the compound's relevance in developing advanced materials for electronic and optoelectronic applications.

Catalysis and Organic Synthesis

The compound also serves as a versatile tool in catalysis and organic synthesis, where it is used to facilitate various chemical transformations. Its application in catalytic coupling reactions exemplifies its utility in constructing complex organic molecules, thereby contributing to the synthesis of pharmacologically relevant compounds and materials with unique properties (Shabashov & Daugulis, 2005).

Mechanism of Action

The mechanism of action of 4-Bromo-1H-pyrazolo[3,4-c]pyridine and its derivatives has been explored in various studies.

Safety and Hazards

Safety data sheets indicate that 4-Bromo-1H-pyrazolo[3,4-c]pyridine is toxic if swallowed. Personal protective equipment should be used, and contact with skin and eyes should be avoided.

Future Directions

Future research directions for 4-Bromo-1H-pyrazolo[3,4-c]pyridine include its potential applications in the treatment of cancers. The compound has shown promising results in inhibiting the proliferation of certain cell lines.